tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate
Overview
Description
Tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate, also known as TBTC, is an organic compound that is used in the synthesis of various pharmaceuticals and other compounds. TBTC is a novel compound that has been used in recent years to improve the efficiency of chemical reactions in the laboratory. TBTC is a derivative of naphthalene, which is a naturally occurring aromatic hydrocarbon. TBTC is used as a catalyst in organic synthesis, as a reagent in organic synthesis, and as a ligand in coordination chemistry. It has been used in the synthesis of a variety of pharmaceuticals and other compounds, including antibiotics, anti-cancer drugs, and anti-inflammatory drugs.
Mechanism of Action
Tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate acts as a catalyst in organic synthesis, as a reagent in organic synthesis, and as a ligand in coordination chemistry. As a catalyst, it increases the rate of reaction by providing an alternative pathway for the reaction to take place. As a reagent, it provides a source of reactants for the reaction to take place. As a ligand, it binds to metal ions, allowing the formation of coordination complexes.
Biochemical and Physiological Effects
tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-tumorigenic properties. It has also been found to have anti-microbial and anti-viral activities. In addition, it has been found to have anti-allergenic and immunomodulatory properties.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate in laboratory experiments has several advantages. It is a relatively simple and efficient method for the synthesis of various compounds. It is also relatively inexpensive and can be used in a variety of laboratory settings. However, there are some limitations to its use in laboratory experiments. It is not suitable for the synthesis of compounds that require a high degree of purity, as the reaction may produce impurities. In addition, it is not suitable for the synthesis of compounds that require a high degree of selectivity, as the reaction may produce unwanted side products.
Future Directions
Tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has potential applications in the synthesis of various pharmaceuticals, natural products, and materials. It could also be used in the synthesis of complex molecules, such as peptides and proteins. In addition, it could be used in the development of new catalysts and reagents for organic synthesis. Finally, it could be used in the development of new coordination complexes for use in materials science.
Synthesis Methods
Tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate is synthesized using a method known as the Knoevenagel condensation. This method involves the reaction of an aldehyde or ketone with a primary amine in the presence of an acid catalyst. The reaction produces an intermediate product, which is then reacted with a tert-butyl ester. The resulting product is tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate. The Knoevenagel condensation is a simple and efficient method for the synthesis of tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate.
Scientific Research Applications
Tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs. It has also been used in the synthesis of various natural products, such as terpenes and alkaloids. tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has also been used in the synthesis of various materials, such as polymers and nanomaterials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate involves the protection of the amine group, followed by the reaction with tert-butyl chloroformate to form the carbamate. The protected amine is then deprotected to yield the final product.", "Starting Materials": [ "4-amino-5,6,7,8-tetrahydronaphthalen-1-amine", "tert-butyl chloroformate", "triethylamine", "dichloromethane", "methanol", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Dissolve 4-amino-5,6,7,8-tetrahydronaphthalen-1-amine in dichloromethane.", "Step 2: Add triethylamine to the solution and stir for 10 minutes.", "Step 3: Add tert-butyl chloroformate dropwise to the solution and stir for 1 hour.", "Step 4: Add methanol to the solution and stir for 10 minutes.", "Step 5: Add sodium bicarbonate solution to the solution and stir for 10 minutes.", "Step 6: Separate the organic layer and wash with water.", "Step 7: Dry the organic layer over sodium sulfate.", "Step 8: Concentrate the solution to yield tert-butyl N-(4-tert-butoxycarbonylamino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate.", "Step 9: Dissolve the product in methanol.", "Step 10: Add hydrochloric acid to the solution and stir for 1 hour.", "Step 11: Concentrate the solution to yield tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate." ] } | |
CAS RN |
2763998-42-9 |
Product Name |
tert-butyl N-(4-amino-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate |
Molecular Formula |
C15H22N2O2 |
Molecular Weight |
262.3 |
Purity |
95 |
Origin of Product |
United States |
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